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Compound of Interest

Compound Name: Fungisterol

Cat. No.: B1240484 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and regulatory compliance.

The term "Fungisterol" can refer to two distinct substances: a bioactive sterol used in research

and a commercial antifungal shampoo containing Ketoconazole. This guide provides detailed,

step-by-step disposal procedures for both, ensuring the safe management of this chemical

waste.

Fungisterol: The Bioactive Sterol (CAS 516-78-9)
Fungisterol as a pure chemical compound is a bioactive sterol, 5α-Ergost-7-en-3β-ol, utilized

in various research applications. Due to the potential for unknown biological activity and the

general principle of cautious handling of research chemicals, specific disposal protocols must

be followed.

Experimental Protocols for Disposal
1. Waste Identification and Segregation:

Treat all unused or waste Fungisterol, including contaminated labware (e.g., pipette tips,

vials, gloves), as hazardous chemical waste.

Do not mix Fungisterol waste with other chemical waste streams unless compatibility has

been confirmed.
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Solid waste (contaminated consumables) should be segregated from liquid waste (solutions

containing Fungisterol).

2. Packaging and Labeling:

Solid Waste: Collect in a designated, leak-proof, and clearly labeled hazardous waste

container. The label should include "Hazardous Waste," "Fungisterol Solid Waste," and the

primary hazards (if known).

Liquid Waste: Collect in a compatible, sealed, and labeled hazardous waste container. If

dissolved in a flammable solvent, it should be stored in a container suitable for flammable

liquids. The label must clearly state the contents, including the solvent and estimated

concentration of Fungisterol.

3. Storage:

Store waste containers in a designated and properly ventilated satellite accumulation area.

Ensure containers are kept closed except when adding waste.

Follow institutional guidelines regarding storage time limits for hazardous waste.

4. Disposal:

Arrange for pickup and disposal by your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor.

Never dispose of Fungisterol down the drain or in regular trash.

Data Presentation: Fungisterol (Sterol) Properties
Property Value

Chemical Name 5α-Ergost-7-en-3β-ol

CAS Number 516-78-9

Molecular Formula C28H48O

Appearance Solid
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Disposal Workflow for Fungisterol (Sterol)

Diagram 1: Disposal Workflow for Fungisterol (Sterol)
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Diagram 1: Disposal Workflow for Fungisterol (Sterol)

Fungisterol as a Trade Name for Ketoconazole
Shampoo
In a commercial context, "Fungisterol" is a brand name for a shampoo containing 2%

Ketoconazole, a potent antifungal agent. Laboratories using pure Ketoconazole for research

must adhere to strict disposal protocols due to its toxicity and environmental hazards.
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Experimental Protocols for Disposal of Ketoconazole
1. Waste Identification and Segregation:

Ketoconazole is classified as toxic if swallowed, may damage fertility, and may cause

damage to organs through prolonged or repeated exposure. It is also very toxic to aquatic

life with long-lasting effects.[1][2][3][4]

All waste containing Ketoconazole, including pure compound, solutions, and contaminated

materials, must be treated as hazardous chemical waste.

Segregate solid and liquid waste streams.

2. Packaging and Labeling:

Use designated, sealed, and clearly labeled hazardous waste containers.

Labels must include "Hazardous Waste," "Ketoconazole," and appropriate hazard

pictograms (e.g., skull and crossbones, health hazard, environmental hazard).

3. Decontamination:

Decontaminate work surfaces and non-disposable equipment with a suitable solvent (e.g.,

ethanol or isopropanol) followed by soap and water.

Collect all decontamination materials (wipes, rinsate) as hazardous waste.

4. Spill Management:

In case of a spill, evacuate the area and ensure adequate ventilation.

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat. For larger spills, respiratory protection may be necessary.

Absorb liquid spills with an inert material (e.g., vermiculite, sand) and collect all contaminated

materials in a sealed hazardous waste container.
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For solid spills, carefully sweep or vacuum (with HEPA filter) to avoid dust generation and

place in a sealed container.

5. Disposal:

Dispose of contents and container to an approved waste disposal plant or through your

institution's EHS department.[3][5]

Do not allow Ketoconazole to enter drains or the environment.[1][4]

Data Presentation: Ketoconazole Hazard Information
Hazard Classification Description

Acute Oral Toxicity Category 3: Toxic if swallowed.[1][2][3][4]

Reproductive Toxicity Category 1B: May damage fertility.[1][2][3][4]

Specific Target Organ Toxicity

Category 2: May cause damage to organs

through prolonged or repeated exposure.[1][2]

[3]

Aquatic Hazard (Acute) Category 1: Very toxic to aquatic life.[2]

Aquatic Hazard (Chronic)
Category 1: Very toxic to aquatic life with long

lasting effects.[1][2][3]
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Diagram 2: Disposal Workflow for Ketoconazole
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Diagram 2: Disposal Workflow for Ketoconazole

By adhering to these specific, step-by-step procedures, laboratory professionals can ensure

the safe and compliant disposal of "Fungisterol," whether it is the bioactive sterol or the active

pharmaceutical ingredient, Ketoconazole. Always consult your institution's specific safety and

disposal guidelines and the manufacturer's Safety Data Sheet (SDS) before handling any

chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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